Cas no 49674-30-8 (3-iodo-5-nitroBenzonitrile)

3-iodo-5-nitroBenzonitrile structure

3-iodo-5-nitroBenzonitrile structure

Product Name:3-iodo-5-nitroBenzonitrile

CAS No:49674-30-8

MF:C₇H₃IN₂O₂

MW:274.01539349556

MDL:MFCD00464943

CID:2113659

PubChem ID:3693009

Update Time:2025-04-21

3-iodo-5-nitroBenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-iodo-5-nitroBenzonitrile
- STK366897
- DA-23515
- 49674-30-8
- AKOS005443904
- MFCD00464943
- MDL： MFCD00464943
- Inchi： 1S/C7H3IN2O2/c8-6-1-5(4-9)2-7(3-6)10(11)12/h1-3H
- InChI Key： UEPUKJLGQKVRQM-UHFFFAOYSA-N
- SMILES： IC1C=C(C#N)C=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 273.92392Da
Monoisotopic Mass: 273.92392Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 69.6Å²

3-iodo-5-nitroBenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013033479-1g	3-Iodo-5-nitrobenzonitrile	49674-30-8	97%	1g	$1490.00	2023-09-01
Apollo Scientific	OR401059-250mg	3-Iodo-5-nitrobenzonitrile	49674-30-8	95%	250mg	£120.00	2025-02-20
Apollo Scientific	OR401059-1g	3-Iodo-5-nitrobenzonitrile	49674-30-8	95%	1g	£360.00	2025-02-20
Apollo Scientific	OR401059-5g	3-Iodo-5-nitrobenzonitrile	49674-30-8	95%	5g	£1080.00	2025-02-20
abcr	AB544301-250 mg	3-Iodo-5-nitrobenzonitrile, 95%; .	49674-30-8	95%	250MG	€165.00	2023-04-14
abcr	AB544301-1 g	3-Iodo-5-nitrobenzonitrile, 95%; .	49674-30-8	95%	1g	€428.00	2023-04-14
abcr	AB544301-250mg	3-Iodo-5-nitrobenzonitrile, 95%; .	49674-30-8	95%	250mg	€165.00	2025-04-18
abcr	AB544301-1g	3-Iodo-5-nitrobenzonitrile, 95%; .	49674-30-8	95%	1g	€428.00	2025-04-18
A2B Chem LLC	AZ92210-250mg	3-Iodo-5-nitrobenzonitrile	49674-30-8		250mg	$213.00	2024-04-19
A2B Chem LLC	AZ92210-1g	3-Iodo-5-nitrobenzonitrile	49674-30-8		1g	$557.00	2024-04-19

3-iodo-5-nitroBenzonitrile Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

49674-30-8 (3-iodo-5-nitroBenzonitrile) Related Products

Recommended suppliers

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Henan Dongyan Pharmaceutical Co., Ltd

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shaanxi pure crystal photoelectric technology co. LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Shaanxi pure crystal photoelectric technology co. LTD

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd